Cas no 69086-67-5 (Asperlinol)

• Product Name: Asperlinol
• CAS No: 69086-67-5
• MF: C₁₀H₁₄O₆
• MW: 230.214563846588
• CID: 526410
• Update Time: 2024-03-01

Asperlinol Chemical and Physical Properties

Names and Identifiers

• L-altro-Oct-2-enonicacid, 2,3,8-trideoxy-, d-lactone, 4-acetate (9CI)
• Asperlinol
• CID 101652371
• L-altro-Oct-2-enonic acid, 2,3,8-trideoxy-, δ-lactone, 4-acetate (9CI)

• Inchi： 1S/C10H14O6/c1-5(11)9(14)10-7(15-6(2)12)3-4-8(13)16-10/h3-5,7,9-11,14H,1-2H3/t5-,7-,9-,10-/m0/s1
• InChI Key： IXVBKLNTWKFEBN-YNAXYJCJSA-N
• SMILES： O1C(C=C[C@@H]([C@H]1[C@H]([C@H](C)O)O)OC(C)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 310
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 343.8±21.0 °C(Predicted)
• pka: 13.56±0.20(Predicted)